Cas no 40516-58-3 (4-(chloromethyl)-2-propyl-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-propyl-1,3-thiazole
• CAS No: 40516-58-3
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD09403609
• CID: 326965
• PubChem ID: 12790769
• Update Time: 2025-04-19

4-(chloromethyl)-2-propyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(chloromethyl)-2-propyl-
• 4-(CHLOROMETHYL)-2-PROPYL-1,3-THIAZOLE
• 2-n-Propyl-4-chlormethylthiazol
• 2-n-Propyl-4-chloromethylthiazole
• 4-(Chloromethyl)-2-propylthiazole
• 4-chloromethyl-2-propyl-thiazole
• AC1Q2V1H
• CTK4I3256
• AT15284
• Z254526242
• DTXSID80509960
• AKOS009130485
• SCHEMBL11366303
• 40516-58-3
• EN300-28272
• 4-(chloromethyl)-2-propyl-1,3-thiazole

• MDL： MFCD09403609
• Inchi： 1S/C7H10ClNS/c1-2-3-7-9-6(4-8)5-10-7/h5H,2-4H2,1H3
• InChI Key： PAZHFVKPFFPSEK-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(CCC)=N1

Computed Properties

• Exact Mass: 175.0222482g/mol
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų